Cas no 2060049-69-4 (5-amino-3-(trifluoromethyl)heptanoic acid)

• Product Name: 5-amino-3-(trifluoromethyl)heptanoic acid
• CAS No: 2060049-69-4
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• MDL: MFCD30477313
• CID: 5163851
• PubChem ID: 137701940
• Update Time: 2025-06-27

5-amino-3-(trifluoromethyl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 5-amino-3-(trifluoromethyl)-
• 5-amino-3-(trifluoromethyl)heptanoic acid

• MDL： MFCD30477313
• Inchi： 1S/C8H14F3NO2/c1-2-6(12)3-5(4-7(13)14)8(9,10)11/h5-6H,2-4,12H2,1H3,(H,13,14)
• InChI Key： UWGJBEFETBFGEQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C(F)(F)F)CC(N)CC

Additional information on 5-amino-3-(trifluoromethyl)heptanoic acid

Introduction to 5-amino-3-(trifluoromethyl)heptanoic acid (CAS No. 2060049-69-4)

5-amino-3-(trifluoromethyl)heptanoic acid is a specialized organic compound characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number 2060049-69-4, has garnered significant attention in the field of pharmaceutical and biochemical research due to its versatile applications. The presence of both an amino group and a trifluoromethyl substituent imparts distinct reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of 5-amino-3-(trifluoromethyl)heptanoic acid consists of a seven-carbon chain with an amino group at the fifth position and a trifluoromethyl group at the third position. This configuration contributes to its stability under a range of chemical conditions while also enabling participation in various biochemical transformations. The trifluoromethyl group, in particular, is known for its ability to modulate the electronic properties of adjacent functional groups, often enhancing binding affinity in drug-like molecules.

In recent years, 5-amino-3-(trifluoromethyl)heptanoic acid has been explored as a building block in the development of novel therapeutic agents. Its incorporation into peptidomimetics and other bioactive scaffolds has shown promise in targeting specific biological pathways. For instance, studies have demonstrated its utility in designing ligands that interact with enzymes and receptors involved in inflammation and metabolic disorders. The amino group provides a nucleophilic site for further derivatization, allowing chemists to tailor the compound’s properties for targeted applications.

One of the most compelling aspects of 5-amino-3-(trifluoromethyl)heptanoic acid is its role in medicinal chemistry research. The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding interactions, making it a preferred moiety in drug design. Researchers have leveraged this compound to develop inhibitors targeting protein-protein interactions and enzyme catalysis. Furthermore, its structural motif has been adapted to create analogs with improved pharmacokinetic profiles, addressing challenges such as bioavailability and duration of action.

The synthesis of 5-amino-3-(trifluoromethyl)heptanoic acid involves multi-step organic reactions that highlight the compound’s synthetic versatility. Advanced techniques such as fluorination and carboxylation have been employed to introduce the characteristic functional groups efficiently. These synthetic strategies not only showcase the compound’s potential but also contribute to the broader arsenal of methodologies available for constructing complex molecules. The ability to produce high-purity 5-amino-3-(trifluoromethyl)heptanoic acid underscores its importance as a reagent in both academic and industrial laboratories.

From a biochemical perspective, 5-amino-3-(trifluoromethyl)heptanoic acid has been investigated for its potential role in modulating cellular processes. Initial studies suggest that derivatives of this compound may influence pathways associated with cell signaling and differentiation. While further research is needed to fully elucidate these mechanisms, the preliminary findings are encouraging for future therapeutic applications. The compound’s ability to interact with biological targets without exhibiting significant toxicity makes it an attractive candidate for drug discovery programs.

The growing interest in 5-amino-3-(trifluoromethyl)heptanoic acid is also reflected in its commercial availability and regulatory status. As demand for specialized intermediates increases, suppliers have expanded their catalogs to include this compound, ensuring researchers have access to high-quality materials for their experiments. Its compliance with industry standards ensures reliability across different applications, from small-scale laboratory studies to large-scale pharmaceutical production.

In conclusion, 5-amino-3-(trifluoromethyl)heptanoic acid (CAS No. 2060049-69-4) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and functional versatility make it indispensable for researchers exploring new therapeutic modalities. As scientific understanding progresses, the applications of this compound are expected to expand, further solidifying its role as a cornerstone in modern medicinal chemistry.